2-methylsulfonyl-6-(trifluoromethyl)-1H-pyrimidin-4-one

• IUPAC Name: 2-methylsulfonyl-6-(trifluoromethyl)-1H-pyrimidin-4-one
• InChI: InChI=1S/C6H5F3N2O3S/c1-15(13,14)5-10-3(6(7,8)9)2-4(12)11-5/h2H,1H3,(H,10,11,12)
• InChI Key: VTYWGYFPJDMHKQ-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)C1=NC(=O)C=C(N1)C(F)(F)F
• Molecular Formula: C6H5F3N2O3S
• Molecular Weight: 242.18 g/mol

Description

2-methylsulfonyl-6-(trifluoromethyl)-1H-pyrimidin-4-one is a chemical compound listed in the PubChem database

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-methylsulfonyl-6-(trifluoromethyl)-1H-pyrimidin-4-one involves several steps, including the use of specific reagents and reaction conditions. The exact synthetic route and conditions are often proprietary and may vary depending on the desired purity and yield of the compound.

Industrial Production Methods

Industrial production of this compound typically involves large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The process may include steps such as purification, crystallization, and quality control to meet industry standards.

Chemical Reactions Analysis

Types of Reactions

2-methylsulfonyl-6-(trifluoromethyl)-1H-pyrimidin-4-one undergoes various types of chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions to form different oxidation products.

Reduction: Reduction reactions can convert this compound into its reduced forms.

Substitution: The compound can undergo substitution reactions where one functional group is replaced by another.

Common Reagents and Conditions

Common reagents used in the reactions of this compound include oxidizing agents, reducing agents, and various catalysts. The reaction conditions, such as temperature, pressure, and solvent, are carefully controlled to achieve the desired outcome.

Major Products Formed

The major products formed from the reactions of this compound depend on the type of reaction and the reagents used

Scientific Research Applications

2-methylsulfonyl-6-(trifluoromethyl)-1H-pyrimidin-4-one has a wide range of scientific research applications, including:

Chemistry: The compound is used as a reagent in various chemical reactions and synthesis processes.

Biology: It is studied for its potential biological activities and interactions with biomolecules.

Medicine: Research is ongoing to explore its potential therapeutic applications and effects on human health.

Industry: this compound is used in the production of various industrial products and materials.

Mechanism of Action

The mechanism of action of 2-methylsulfonyl-6-(trifluoromethyl)-1H-pyrimidin-4-one involves its interaction with specific molecular targets and pathways. The compound exerts its effects by binding to these targets and modulating their activity. The exact molecular targets and pathways involved may vary depending on the specific application and context.

Conclusion

This compound is a versatile compound with significant potential in various fields. Its unique properties and wide range of applications make it an important subject of scientific research and industrial use.